4-(Aminomethyl)-3-fluoroaniline dihydrochloride

• IUPAC Name: 4-(aminomethyl)-3-fluoroaniline;dihydrochloride
• InChI: InChI=1S/C7H9FN2.2ClH/c8-7-3-6(10)2-1-5(7)4-9;;/h1-3H,4,9-10H2;2*1H
• InChI Key: BMSOMZNXSVWJPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)F)CN.Cl.Cl
• Molecular Formula: C7H11Cl2FN2
• Molecular Weight: 213.08 g/mol

Description

4-(Aminomethyl)-3-fluoroaniline dihydrochloride (4-AMFAD) is a synthetic chemical compound with a wide range of applications in scientific research. It is a highly lipophilic compound, which makes it a useful tool for studying the effects of drugs on the body. 4-AMFAD is commonly used in biomedical research and biochemistry, as it is a potent inhibitor of the enzyme tyrosine hydroxylase (TH). This enzyme is involved in the production of the neurotransmitters dopamine, norepinephrine, and epinephrine. 4-AMFAD is also used in laboratory experiments to study the effects of drugs on the body.

Scientific Research Applications

Metabolic Studies and Analytical Methods

• Metabolism in Rats : The study by Duckett et al. (2006) examined the metabolism of 3-chloro-4-fluoroaniline, a compound related to 4-(Aminomethyl)-3-fluoroaniline dihydrochloride, in rats. They used various analytical methods like HPLC-MS, 19F-NMR, and HPLC-NMR, revealing extensive metabolism into numerous metabolites with little unchanged compound excreted via urine (Duckett et al., 2006).

• Analytical Monitoring : Eadsforth et al. (1988) described an HPLC method for monitoring exposure to 3-chloro-4-fluoroaniline, closely related to 4-(Aminomethyl)-3-fluoroaniline dihydrochloride. This method is superior to previous GC methods, offering a quick and cheaper monitoring technique (Eadsforth et al., 1988).

Chemical Synthesis and Structural Analysis

• Synthesis of Fluorinated Compounds : Verniest et al. (2010) discussed the synthesis of 4-aminomethyl-4-fluoropiperidines and 3-aminomethyl-3-fluoropyrrolidines, demonstrating the relevance of fluorinated azaheterocycles in developing pharmaceutical compounds (Verniest et al., 2010).

• Structural Insights from Crystallography : The study by Das et al. (2003) on the synthesis and crystal structure of amino-3-fluorophenyl boronic acid shows the potential for structural modifications and applications in glucose sensing materials (Das et al., 2003).

Biofield Energy Treatment and Biological Monitoring

• Biofield Energy Influence : Trivedi et al. (2015) researched the impact of biofield energy treatment on 3-chloro-4-fluoroaniline, a compound related to 4-(Aminomethyl)-3-fluoroaniline dihydrochloride. They noted significant changes in physical, thermal, and spectral properties, suggesting potential applications in pharmaceutical synthesis (Trivedi et al., 2015).

• Biological Monitoring of Exposure : Boogaard et al. (1994) explored biological monitoring methods for exposure to 3-chloro-4-fluoroaniline. They developed techniques for detecting urinary metabolites and hemoglobin adducts, which could be adapted for similar compounds like 4-(Aminomethyl)-3-fluoroaniline dihydrochloride (Boogaard et al., 1994).